Cas no 63468-63-3 (2,5-Dihydro-1H-pyrrole Hydrochloride)

• Product Name: 2,5-Dihydro-1H-pyrrole Hydrochloride
• CAS No: 63468-63-3
• MF: C₄H₈ClN
• MW: 105.566020011902
• MDL: MFCD09991892
• CID: 58039
• PubChem ID: 11679809
• Update Time: 2025-05-21

2,5-Dihydro-1H-pyrrole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dihydro-1H-pyrrole hydrochloride
• 3-Pyrroline hydrochloride
• 1H-Pyrrole, 2,5-dihydro-, hydrochloride
• 2,5-DIHYDRO-1H-PYRROLE HCL
• PubChem18771
• 3-PyrrolineHydrochloride
• KSC497Q1F
• 2,5-Dihydro-1H-pyrrole, HCl
• 2,5-Dihydro-1H-pyrrolehydrochloride
• LS20566
• SY012047
• AB0025971
• AX8158278
• AM20100570
• W7541
• P2240
• C2684
• Z2306624771
• SCHEMBL504814
• DS-12810
• J-507346
• AKOS015900015
• AKOS025243929
• EN300-206299
• A802117
• 3-Pyrroline hydrochloride;1H-Pyrrole, 2,5-dihydro-, hydrochloride
• CS-W016634
• 3-(2-IODOPHENYLAMINO)PROPANOICACID
• FT-0646416
• 2,5-Dihydro-1H-pyrrole hydrochloride, AldrichCPR
• GBGHNSYFGCVGDX-UHFFFAOYSA-N
• DTXSID00470466
• AC-22446
• MFCD09991892
• 2,5-dihydro-1H-pyrrole;hydrochloride
• 63468-63-3
• DB-030797
• 2,5-Dihydro-1H-pyrrole Hydrochloride

• MDL： MFCD09991892
• Inchi： 1S/C4H7N.ClH/c1-2-4-5-3-1;/h1-2,5H,3-4H2;1H
• InChI Key： GBGHNSYFGCVGDX-UHFFFAOYSA-N
• SMILES： Cl.N1CC=CC1

Computed Properties

• Exact Mass: 105.03500
• Monoisotopic Mass: 105.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 41.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No data available
• Melting Point: 170.0 to 174.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 12.03000
• LogP: 1.27660
• Vapor Pressure: No data available

2,5-Dihydro-1H-pyrrole Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C(BD158278)

Additional information on 2,5-Dihydro-1H-pyrrole Hydrochloride

2,5-Dihydro-1H-pyrrole Hydrochloride (CAS No. 63468-63-3): An Overview of Its Properties and Applications

2,5-Dihydro-1H-pyrrole Hydrochloride (CAS No. 63468-63-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, also known as 2,5-dihydro-1H-pyrrole monohydrochloride, is a derivative of pyrrole, a five-membered heterocyclic aromatic compound with a nitrogen atom. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in various synthetic processes.

The chemical structure of 2,5-Dihydro-1H-pyrrole Hydrochloride consists of a pyrrole ring with two hydrogen atoms at the 2 and 5 positions, forming a dihydro derivative. The addition of the hydrochloride salt imparts unique properties that are beneficial in both research and industrial applications. This compound is typically synthesized through the reduction of pyrrole followed by the addition of hydrochloric acid.

In recent years, 2,5-Dihydro-1H-pyrrole Hydrochloride has been extensively studied for its potential applications in pharmaceuticals. One notable area of research is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel antiviral agents. The unique structure of 2,5-Dihydro-1H-pyrrole Hydrochloride allows for the introduction of various functional groups, making it a valuable building block for drug discovery.

Beyond pharmaceuticals, 2,5-Dihydro-1H-pyrrole Hydrochloride has found applications in materials science. Its ability to form stable complexes with transition metals has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent study published in the Journal of Materials Chemistry A demonstrated the successful synthesis of MOFs using 2,5-Dihydro-1H-pyrrole Hydrochloride, showcasing its versatility as a ligand.

The physical properties of 2,5-Dihydro-1H-pyrrole Hydrochloride are also noteworthy. It is a white crystalline solid with a melting point ranging from 190 to 194°C. The compound is highly soluble in water and common organic solvents such as methanol and ethanol. These properties make it easy to handle and process in laboratory settings and industrial-scale operations.

In terms of safety and handling, while 2,5-Dihydro-1H-pyrrole Hydrochloride is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin and eye contact. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 2,5-Dihydro-1H-pyrrole Hydrochloride is another important consideration. While there is limited data on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms. However, best practices dictate that any waste containing this compound should be disposed of according to local regulations to minimize environmental impact.

In conclusion, 2,5-Dihydro-1H-pyrrole Hydrochloride (CAS No. 63468-63-3) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an essential intermediate in pharmaceutical synthesis and materials science applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.